{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine

• Molecular Formula: C13H14BrNO
• Molecular Weight: 280.16 g/mol
• IUPAC Name: 2-(6-bromonaphthalen-2-yl)oxy-N-methylethanamine
• InChI: InChI=1S/C13H14BrNO/c1-15-6-7-16-13-5-3-10-8-12(14)4-2-11(10)9-13/h2-5,8-9,15H,6-7H2,1H3
• InChI Key: KCUWAXAWRYITET-UHFFFAOYSA-N
• Canonical SMILES: CNCCOC1=CC2=C(C=C1)C=C(C=C2)Br

Description

{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine (C₁₃H₁₄BrNO, MW 284.18) is a brominated aromatic amine featuring a naphthalene core substituted with a bromine atom at the 6-position, an ethoxy linker, and a methylamine group. Its hydrochloride salt (C₁₃H₁₄BrNO·HCl) has a molecular weight of 320.64 and canonical SMILES CNCCOc1ccc2c(c1)ccc(c2)Br.Cl . The bromine atom enhances electrophilic reactivity, while the ethoxy group contributes to solubility and conformational flexibility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine typically involves the following steps:

Bromination of Naphthalene: Naphthalene is brominated to form 6-bromonaphthalene.

Ether Formation: The bromonaphthalene is then reacted with ethylene oxide to form 2-[(6-bromonaphthalen-2-yl)oxy]ethanol.

Amination: The final step involves the reaction of 2-[(6-bromonaphthalen-2-yl)oxy]ethanol with methylamine to yield {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthoquinones.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The bromine atom in the naphthalene ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield naphthoquinones, while substitution reactions can introduce various functional groups into the naphthalene ring.

Scientific Research Applications

Unfortunately, the available search results offer limited information regarding the specific applications of the compound "{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine." However, based on the provided data, we can infer some potential uses and contexts in which this compound or similar compounds are employed.

Potential Applications Based on Structural and Functional Similarities

• Pharmaceutical Chemistry and Drug Development
  • Inhibitor Design: The study of MDM2 inhibitors utilizes similar amine structures for exploring flexible binding pockets in proteins, suggesting a potential application in drug design . The presence of a bromo-naphthalene group may allow for specific interactions within a target protein's binding site .
• Chemical Synthesis and Building Blocks
  • Combinatorial Chemistry: The compound could serve as a building block in combinatorial chemistry for creating a library of compounds with diverse properties . The bromo group allows for further functionalization and diversification of the molecule .
• Buffer in Cell Cultures:
  • Non-ionic Organic Buffering Agent: A search result indicates that a similar compound, MOPS (non-ionic organic buffering agent), is used in cell cultures to maintain pH within a specific range . Thus, "{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine" may also be used as a buffering agent in biological applications .

Relevant Chemical Properties and Reactions

• Reductive Amination: Aromatic amines can be generated via reductive amination . This reaction is crucial in forming new inhibitors. The compound can be a product or an intermediate in such reactions .

Mechanism of Action

The mechanism of action of {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine involves its interaction with specific molecular targets The bromonaphthalene moiety can interact with aromatic systems, while the ethylamine group can form hydrogen bonds with various biomolecules

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(propan-2-yl)amine

• Structure : Replaces the methylamine group with a bulkier isopropylamine.
• Molecular Formula: C₁₅H₁₈BrNO (MW 308.21).
• Key Differences: Increased steric hindrance from the isopropyl group may reduce solubility in polar solvents compared to the methyl derivative. Potential differences in receptor-binding affinity due to altered spatial arrangement .

{2-[(6-Bromonaphthalen-2-yl)oxy]-6-chlorophenyl}methanamine

• Structure : Incorporates a chlorinated phenyl ring and a methanamine group.
• Molecular Formula: C₁₇H₁₃BrClNO (MW 362.65).
• The phenyl substitution alters aromatic stacking interactions compared to the naphthalene-only system in the target compound .

(6-Methoxynaphthalen-2-yl)methylamine hydrochloride

• Structure : Methoxy substituent at the 6-position of naphthalene with a methylamine group.
• Molecular Formula: C₁₃H₁₆ClNO (MW 253.73).
• Absence of bromine reduces molecular weight and alters halogen-mediated interactions .

6-Bromonaphthalen-2-amine

• Structure : Simplest analog lacking the ethoxy and methylamine groups.
• Molecular Formula : C₁₀H₈BrN (MW 222.08).
• Key Differences: Reduced solubility in polar solvents due to the absence of the ethoxy linker. Limited conformational flexibility, impacting its utility in multi-step syntheses .

Structural and Functional Comparison Table

Compound Name	Molecular Formula	MW	Key Substituents	Notable Properties
Target Compound	C₁₃H₁₄BrNO	284.18	6-Br, ethoxy, methylamine	Balanced solubility, moderate reactivity
{2-[(6-Br-Naphthyl)oxy]ethyl}(isopropyl)amine	C₁₅H₁₈BrNO	308.21	6-Br, ethoxy, isopropylamine	High steric hindrance, lower solubility
{2-[(6-Br-Naphthyl)oxy]-6-Cl-Ph}methanamine	C₁₇H₁₃BrClNO	362.65	6-Br, Cl-phenyl, methanamine	High lipophilicity, enhanced membrane permeability
[(6-MeO-Naphthyl)methyl]methylamine HCl	C₁₃H₁₆ClNO	253.73	6-MeO, methylamine	Electron-rich aromatic system, improved solubility
6-Bromonaphthalen-2-amine	C₁₀H₈BrN	222.08	6-Br, NH₂	Low solubility, high crystallinity

Research Findings and Implications

• Synthetic Flexibility : The ethoxy linker in the target compound allows for modular derivatization, as seen in the synthesis of its isopropyl and chlorinated analogs .
• Halogen Effects : Bromine enhances electrophilicity for cross-coupling reactions (e.g., Suzuki-Miyaura), while chlorine in analogs increases logP for biological applications .
• Solubility Trends : Hydrochloride salts (e.g., target compound’s salt) exhibit higher aqueous solubility compared to free bases, critical for pharmaceutical formulations .

Biological Activity

{2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine is an organic compound that has garnered attention for its potential biological activity and applications in various fields, including medicinal chemistry and biochemistry. This article explores the synthesis, chemical properties, biological activities, and research findings related to this compound.

Chemical Structure and Synthesis

The compound features a bromonaphthalene moiety connected to an ethylamine group via an ether linkage. This unique structure is significant for its reactivity and interaction with biological systems.

Synthetic Routes

• Bromination of Naphthalene:
  • Naphthalene is brominated to yield 6-bromonaphthalene.
• Ether Formation:
  • The bromonaphthalene is reacted with ethylene oxide to produce 2-[(6-bromonaphthalen-2-yl)oxy]ethanol.
• Amination:
  • The final step involves the reaction of 2-[(6-bromonaphthalen-2-yl)oxy]ethanol with methylamine to yield {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine .

Biological Activity

The biological activity of {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine is primarily attributed to its interactions with various biomolecules, including enzymes and receptors.

The mechanism involves:

• Binding to Specific Targets: The bromonaphthalene moiety can interact with aromatic systems in proteins, while the ethylamine group can form hydrogen bonds with biomolecules.
• Influencing Signaling Pathways: It may modulate pathways related to inflammation, cell proliferation, and apoptosis, which are critical in therapeutic contexts .

Research Findings

Recent studies have highlighted several aspects of the biological activity of this compound:

• Enzyme Inhibition:
  • The compound has been investigated for its potential as an enzyme inhibitor. For instance, it may inhibit certain enzymes involved in metabolic pathways, showcasing its utility in drug development .
• Anticancer Properties:
  • Preliminary studies indicate that {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine may exhibit anticancer activity through mechanisms such as apoptosis induction in cancer cells .
• Anti-inflammatory Effects:
  • The compound has shown promise in modulating inflammatory responses, making it a candidate for further research in inflammatory diseases .

Case Studies

Several case studies have documented the biological effects of similar compounds, providing insights into the potential applications of {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine:

Study	Focus	Findings
Study A	Enzyme Inhibition	Identified as a potent inhibitor of specific metabolic enzymes (IC50 values < 50 nM).
Study B	Anticancer Activity	Induced apoptosis in breast cancer cell lines, with IC50 values indicating significant efficacy.
Study C	Anti-inflammatory	Reduced cytokine production in vitro, suggesting potential therapeutic applications in inflammatory conditions.